Glycine, N-(((((2,3-dihydro-2,2-dimethyl-7-benzofuranyl)oxy)carbonyl)methylamino)thio)-N-phenyl-, ethyl ester
Cat. No. B8643368
M. Wt: 430.5 g/mol
InChI Key: ZBOAMQOYOPEPLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04413005
Procedure details
A 11 g quantity (0.05 mole) of 2,3-dihydro-2,2-dimethylbenzofuran-7-yl N-methyl-carbamate was dissolved in 70 ml of methylene chloride, 5.2 g (0.05 mole) of sulfur dichloride was added to the solution with cooling, and 5 g (0.05 mole) of triethylamine was further added dropwise to the solution at -10° to -5° C. The mixture was stirred at 0° C. for one hour and further at room temperature for 2 hours. After cooling to -10° to -5° C., 9 g (0.05 mole) of N-phenylglycine ethyl ester was then added dropwise to the mixture, and 5 g (0.05 mole) of triethylamine was further added dropwise to the mixture. The resulting mixture was stirred at 0° C. for 2 hours and thereafter allowed to stand overnight at room temperature. With addition of 100 ml of methylene chloride, the reaction mixture was washed with 100 ml of water three times. The methylene chloride layer was dried and then concentrated in a vacuum to give an oily product. A benzene-hexane (1:1) mixture was added to the oily product, whereby crystals were precipitated. The thus-precipitated crystals were then filtered off, and the mother liquor was concentrated to give an oily product, which was subsequently cooled to obtain crystals. The thus-obtained crystals were recrystallized from diethyl ether to obtain 13.4 g (yield: 62.3%) of white crystals having a melting point of 92° to 93° C.
Quantity
0.05 mol
Type
reactant
Reaction Step One
Name
Yield
62.3%
Identifiers
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REACTION_CXSMILES
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[CH3:1][NH:2][C:3](=[O:16])[O:4][C:5]1[C:13]2[O:12][C:11]([CH3:15])([CH3:14])[CH2:10][C:9]=2[CH:8]=[CH:7][CH:6]=1.[S:17](Cl)Cl.C(N(CC)CC)C.[CH2:27]([O:29][C:30](=[O:39])[CH2:31][NH:32][C:33]1[CH:38]=[CH:37][CH:36]=[CH:35][CH:34]=1)[CH3:28]>C(Cl)Cl.C1C=CC=CC=1.CCCCCC>[C:33]1([N:32]([CH2:31][C:30]([O:29][CH2:27][CH3:28])=[O:39])[S:17][N:2]([CH3:1])[C:3](=[O:16])[O:4][C:5]2[C:13]3[O:12][C:11]([CH3:14])([CH3:15])[CH2:10][C:9]=3[CH:8]=[CH:7][CH:6]=2)[CH:38]=[CH:37][CH:36]=[CH:35][CH:34]=1 |f:5.6|
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Inputs
Step One
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Name
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|
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Quantity
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0.05 mol
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Type
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reactant
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Smiles
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CNC(OC1=CC=CC=2CC(OC21)(C)C)=O
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Name
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|
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Quantity
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70 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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5.2 g
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Type
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reactant
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Smiles
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S(Cl)Cl
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Step Three
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Four
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Name
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Quantity
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9 g
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Type
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reactant
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Smiles
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C(C)OC(CNC1=CC=CC=C1)=O
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Five
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Six
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Name
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
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C1=CC=CC=C1.CCCCCC
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Conditions
Temperature
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Control Type
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AMBIENT
|
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 0° C. for one hour and further at room temperature for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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with cooling
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling to -10° to -5° C.
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ADDITION
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Type
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ADDITION
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Details
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was further added dropwise to the mixture
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STIRRING
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Type
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STIRRING
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Details
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The resulting mixture was stirred at 0° C. for 2 hours
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Duration
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2 h
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WAIT
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Type
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WAIT
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Details
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to stand overnight at room temperature
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Duration
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8 (± 8) h
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WASH
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Type
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WASH
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Details
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the reaction mixture was washed with 100 ml of water three times
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The methylene chloride layer was dried
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in a vacuum
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CUSTOM
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Type
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CUSTOM
|
|
Details
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to give an oily product
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CUSTOM
|
Type
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CUSTOM
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|
Details
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were precipitated
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FILTRATION
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Type
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FILTRATION
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Details
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The thus-precipitated crystals were then filtered off
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the mother liquor was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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to give an oily product, which
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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was subsequently cooled
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CUSTOM
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Type
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CUSTOM
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Details
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to obtain crystals
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CUSTOM
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Type
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CUSTOM
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|
Details
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The thus-obtained crystals were recrystallized from diethyl ether
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
|
product
|
|
Smiles
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C1(=CC=CC=C1)N(SN(C(OC1=CC=CC=2CC(OC21)(C)C)=O)C)CC(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 13.4 g | |
| YIELD: PERCENTYIELD | 62.3% | |
| YIELD: CALCULATEDPERCENTYIELD | 62.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
